5-Amino-1-ethyl-3-(methylsulfanyl)-1H-pyrazole-4-carbonitrile

• Molecular Formula: C7H10N4S
• Molecular Weight: 182.25 g/mol
• IUPAC Name: 5-amino-1-ethyl-3-methylsulfanylpyrazole-4-carbonitrile
• InChI: InChI=1S/C7H10N4S/c1-3-11-6(9)5(4-8)7(10-11)12-2/h3,9H2,1-2H3
• InChI Key: BZGUQDSGCBTIGG-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C(=N1)SC)C#N)N

Description

5-Amino-1-ethyl-3-(methylsulfanyl)-1H-pyrazole-4-carbonitrile is a chemical compound with the molecular formula C7H10N4S and a molecular weight of 182.25 g/mol . It belongs to the pyrazole heterocycle family, a five-membered ring structure with two nitrogen atoms, which is a significant scaffold in medicinal and agrochemical research . Pyrazole derivatives are extensively investigated for their diverse biological and pharmaceutical properties. These activities often include anti-inflammatory, analgesic, antifungal, and antibacterial effects, making the pyrazole core a valuable template for developing new therapeutic agents . For instance, structurally related compounds have been synthesized and shown significant analgesic and anti-inflammatory activities in biological models . The specific 1-ethyl and methylsulfanyl substituents on this aminopyrazole carbonitrile framework offer researchers a versatile intermediate for further chemical exploration and derivatization. This product is intended for research and development purposes only. It is not approved for human or veterinary diagnostic or therapeutic use. Researchers should handle this material with appropriate care, utilizing personal protective equipment and referencing the safety data sheet for detailed hazard information.

Preparation Methods

Cyclocondensation of Hydrazines with β-Ketonitriles

One of the most versatile and widely adopted approaches for synthesizing pyrazole derivatives, including the target compound, involves the reaction of β-ketonitriles with hydrazines. This method is well-documented and offers high regioselectivity and functional group tolerance.

Reaction Scheme:

β-Ketonitrile + Hydrazine → Pyrazole derivative

Reaction Conditions:

• Solvent: Ethanol or acetic acid
• Temperature: Reflux (~80°C)
• Catalyst: None or catalytic amounts of acetic acid
• Duration: 4–8 hours

Mechanism:

The process involves nucleophilic attack by hydrazine on the keto group, followed by cyclization and dehydration to form the pyrazole ring. The nitrile group remains intact, providing the carbonitrile functionality at position 4.

Research Findings:

• The condensation of ethyl acetoacetate derivatives with hydrazines yields 5-aminopyrazoles with high efficiency.
• Functionalization at the nitrogen atom (position 1) with ethyl groups can be achieved via alkylation prior to cyclization.

Nucleophilic Substitution on Pre-formed Pyrazoles

Another approach involves starting from pre-formed pyrazoles bearing suitable leaving groups, such as halides or sulfonates, followed by nucleophilic substitution with methylsulfanyl groups.

Reaction Scheme:

Pre-formed pyrazole halide + Methylthiolate → 5-Amino-1-ethyl-3-(methylsulfanyl)-pyrazole-4-carbonitrile

Reaction Conditions:

• Solvent: Dimethylformamide (DMF)
• Reagent: Sodium methylsulfanyl (NaSMe)
• Temperature: Room temperature to 60°C
• Duration: 12–24 hours

Research Findings:

• This method provides regioselectivity for the methylsulfanyl group at position 3.
• The amino group at position 5 can be introduced via subsequent amination reactions.

Multi-step Synthesis via Functional Group Transformations

A comprehensive route involves initial formation of the pyrazole core, followed by sequential functionalization:

• Step 1: Cyclocondensation of hydrazines with α,β-unsaturated nitriles to generate the pyrazole ring.
• Step 2: Alkylation at nitrogen or carbon positions to introduce the ethyl group.
• Step 3: Nucleophilic substitution or addition to incorporate the methylsulfanyl group at position 3.
• Step 4: Introduction of the amino group at position 5 via reduction or amination.

Reaction Conditions:

• Use of base catalysts like potassium carbonate or sodium hydride.
• Solvents such as ethanol, acetonitrile, or DMF.
• Reflux conditions for cyclization and substitution steps.

Research Findings:

• The multi-step approach allows precise control over substitution patterns.
• Yields are optimized by adjusting temperature, solvent, and reagent ratios.

Industrial-Scale Synthesis

For large-scale production, process optimization focuses on maximizing yield and minimizing impurities. Typical industrial procedures include:

• Reactor Conditions: Continuous stirred-tank reactors (CSTR) with temperature control.
• Purification: Recrystallization from ethanol or chromatography.
• Reaction Monitoring: Thin-layer chromatography (TLC) and in-line spectroscopic methods.
• Purity Assurance: Elemental analysis, IR, NMR, and HPLC.

The industrial process often involves the initial synthesis of the pyrazole core, followed by functionalization steps similar to laboratory methods but scaled and optimized for throughput.

Reaction Mechanisms and Key Intermediates

Reaction Type	Key Reagents	Conditions	Major Intermediates	Final Products
Cyclocondensation	Hydrazines + β-Ketonitriles	Reflux, ethanol	Pyrazole ring precursors	5-Amino-1-ethyl-3-(methylsulfanyl)-pyrazole-4-carbonitrile
Nucleophilic substitution	Methylthiolate salts	DMF, room temp to 60°C	Pyrazole halides or sulfonates	3-(Methylsulfanyl) pyrazole derivatives
Alkylation	Ethyl halides	Reflux, base catalysis	N-ethyl pyrazoles	1-Ethyl substituted pyrazoles

Notes and Observations

• The condensation of hydrazines with β-ketonitriles remains the most efficient and scalable method, especially when tailored for industrial synthesis.
• The methylsulfanyl group can be introduced via nucleophilic substitution on activated pyrazole intermediates, offering regioselectivity.
• Protecting groups may be employed to prevent undesired reactions at other nucleophilic sites.
• Reaction parameters such as temperature, solvent polarity, and reagent stoichiometry critically influence yield and purity.

Chemical Reactions Analysis

Types of Reactions

5-Amino-1-ethyl-3-(methylsulfanyl)-1H-pyrazole-4-carbonitrile can undergo various chemical reactions, including:

Oxidation: The methylsulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The carbonitrile group can be reduced to an amine using reducing agents like lithium aluminum hydride.

Substitution: The amino group can participate in nucleophilic substitution reactions, forming derivatives with different functional groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid

Reduction: Lithium aluminum hydride, sodium borohydride

Substitution: Alkyl halides, acyl chlorides

Major Products Formed

Oxidation: Sulfoxides, sulfones

Reduction: Amines

Substitution: Various substituted pyrazoles

Scientific Research Applications

5-Amino-1-ethyl-3-(methylsulfanyl)-1H-pyrazole-4-carbonitrile has several applications in scientific research:

Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds with potential therapeutic effects.

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules.

Material Science: It is explored for its potential use in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of 5-Amino-1-ethyl-3-(methylsulfanyl)-1H-pyrazole-4-carbonitrile depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The exact molecular targets and pathways involved would vary based on the specific derivative and its intended use.

Comparison with Similar Compounds

Structural Variations and Substituent Effects

Pyrazole derivatives exhibit diverse bioactivities depending on substituent positions and electronic properties. Key analogs include:

5-Amino-3-(2-hydroxyphenyl)-1H-pyrazole-4-carbonitrile (Compound A)

• Activity: Demonstrates potent anticancer activity (IC₅₀ = 0.25 µM against A-549 lung carcinoma cells) due to hydrogen bonding via the hydroxyl group and π-π stacking with 4MKC protein .
• Comparison : The absence of a bulky ethyl group (position 1) in Compound A may enhance target binding, while the methylsulfanyl group in the target compound could improve lipophilicity.

6-Amino-1-(2-chlorophenyl)-4-(3-methoxyphenyl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile (3s)

• Substituents: Fused pyrano ring, 2-chlorophenyl (position 1), 3-methoxyphenyl (position 4).
• Synthesis : 80% yield via a one-pot multicomponent reaction .
• Comparison: The pyrano ring extension increases molecular complexity and may enhance solubility compared to the simpler pyrazole core of the target compound.

5-Amino-3-(methylsulfanyl)-1-(pyridin-2-yl)-1H-pyrazole-4-carbonitrile

• Substituents : 1-(pyridin-2-yl), 3-(methylsulfanyl).
• Properties : CAS 1152621-99-2; molecular formula C₁₀H₉N₅S .

Physical and Spectroscopic Properties

Compound	Melting Point (°C)	IR/NMR Highlights	Reference
Target Compound	Not reported	N/A
5-Amino-1-(2,4-dinitrophenyl)-3-(4-MeO-Ph)-... (4a)	228–229	IR: 2296 cm⁻¹ (C≡N), 1335 cm⁻¹ (NO₂); NMR: δ 2.54 (OCH₃)
6-Amino-1-(2-chlorophenyl)-... (3s)	170.7–171.2	¹H NMR: δ 11.49 (s, NH), 3.74 (OCH₃)

The absence of electron-withdrawing groups (e.g., NO₂ in 4a) in the target compound may result in higher solubility in polar solvents .

Biological Activity

5-Amino-1-ethyl-3-(methylsulfanyl)-1H-pyrazole-4-carbonitrile (CAS No. 102997-29-5) is a pyrazole derivative that has garnered attention due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This compound's structure includes functional groups that may contribute to its biological effects, making it a candidate for further research in therapeutic applications.

• Molecular Formula : C7H10N4S
• Molecular Weight : 150.18 g/mol
• CAS Number : 102997-29-5

Anticancer Activity

Recent studies have indicated that pyrazole derivatives exhibit significant anticancer properties. For instance, compounds similar to 5-amino-1-ethyl-3-(methylsulfanyl)-1H-pyrazole-4-carbonitrile have shown promising results against various cancer cell lines. In vitro evaluations revealed IC50 values ranging from 0.16 to 11 μM for related pyrazole compounds against breast, lung, and colon cancer cell lines .

Table 1: Anticancer Activity of Related Pyrazole Compounds

Compound Name	Cell Line Tested	IC50 (μM)
Pyrazole A	Breast Cancer	0.16
Pyrazole B	Lung Cancer	2.45
Pyrazole C	Colon Cancer	11.00

Anti-inflammatory Effects

The anti-inflammatory potential of pyrazole derivatives has also been explored. For example, certain substituted pyrazoles showed significant inhibition of COX enzymes, which are crucial in the inflammatory response. The selectivity index for COX-2 inhibition was notably high, indicating a potential for developing safer anti-inflammatory medications .

Table 2: Anti-inflammatory Activity of Pyrazole Derivatives

Compound Name	COX-2 Inhibition (%)	Selectivity Index
Compound D	62	8.22
Compound E	71	9.31

The mechanism by which pyrazole derivatives exert their biological effects often involves interaction with specific molecular targets within cells. For instance, molecular docking studies have suggested that these compounds can effectively bind to kinases involved in cancer cell proliferation and survival pathways .

Case Studies

• Study on CDK2/TRKA Inhibition : A study evaluated the cytotoxic effects of synthesized pyrazolo[1,5-a]pyrimidine derivatives against renal carcinoma cells expressing high levels of CDK2 and TRKA kinases. The results indicated moderate inhibition with significant cytotoxicity observed at concentrations correlating with the growth inhibition percentages .
• Evaluation of Apoptosis Induction : Another investigation focused on the effects of specific pyrazolo derivatives on apoptosis in cancer cells, revealing that treatment led to a notable arrest in the G0–G1 phase of the cell cycle, suggesting a mechanism by which these compounds could inhibit tumor growth effectively .

Q & A

Q. Basic

• NMR spectroscopy : ¹H and ¹³C NMR confirm substituent positions and purity. For example, the nitrile group (C≡N) appears at ~110–120 ppm in ¹³C NMR .
• IR spectroscopy : Stretching vibrations for C≡N (~2240 cm⁻¹) and S–CH₃ (~680 cm⁻¹) validate functional groups .
• X-ray crystallography : Single-crystal analysis resolves bond lengths and angles (e.g., N–C–S angles ~120°), critical for verifying regiochemistry .

What methodologies are used to screen the compound’s biological activity in preclinical studies?

Q. Basic

• In vitro assays :
  • Enzyme inhibition : Dose-response curves (IC₅₀) against target enzymes (e.g., cyclooxygenase for anti-inflammatory activity) .
  • Cytotoxicity : MTT assays using human cell lines (e.g., HepG2) assess viability at 10–100 µM concentrations .
• In vivo models : Rodent carrageenan-induced edema tests evaluate anti-inflammatory efficacy, with dose ranges of 10–50 mg/kg .

How do reaction mechanisms differ when modifying the methylsulfanyl group?

Advanced
The methylsulfanyl (-SMe) group undergoes nucleophilic substitution or oxidation:

• Substitution : Replacing -SMe with halogens (e.g., Cl) requires electrophilic agents (e.g., N-chlorosuccinimide) in acetic acid, proceeding via a thiophilic attack mechanism .
• Oxidation : Using m-CPBA converts -SMe to sulfoxide (-SOCH₃), critical for modulating electronic properties. Kinetic studies show pseudo-first-order dependence on oxidant concentration .

How can DFT calculations predict the compound’s reactivity and interaction with biological targets?

Q. Advanced

• Electronic structure : DFT (B3LYP/6-31G*) computes frontier molecular orbitals (HOMO-LUMO gaps ~5 eV), indicating nucleophilic reactivity at the amino group .
• Docking studies : AutoDock Vina models hydrogen bonding between the nitrile group and kinase active sites (e.g., binding energy ≤ -7.5 kcal/mol) .

How can contradictions in reported biological activity data be resolved?

Advanced
Discrepancies often arise from:

• Assay variability : Standardize protocols (e.g., ATP concentration in kinase assays) .
• Compound purity : Validate via HPLC (≥95% purity) and elemental analysis (C, H, N ±0.3%) .
• Structural analogs : Compare activities of derivatives (e.g., replacing -SMe with -SO₂Me) to isolate substituent effects .

What strategies elucidate structure-activity relationships (SAR) for pyrazole derivatives?

Q. Advanced

• Bioisosteric replacement : Swap -CN with -COOEt to assess solubility vs. target affinity .
• Pharmacophore mapping : Overlay active/inactive analogs to identify critical motifs (e.g., amino group essential for H-bond donation) .
• QSAR models : Use Hammett constants (σ) to correlate -SMe electron-withdrawing effects with IC₅₀ values .

How is regioselectivity controlled during electrophilic substitution on the pyrazole ring?

Advanced
Regioselectivity depends on:

• Directing groups : The amino group directs electrophiles to C-4 (para position), confirmed by NOESY correlations .
• Steric effects : Bulky substituents (e.g., ethyl at N-1) hinder electrophilic attack at C-5 .

What chromatographic techniques separate enantiomers of chiral analogs?

Q. Advanced

• Chiral HPLC : Use cellulose-based columns (e.g., Chiralpak IC) with hexane/isopropanol (90:10) to resolve sulfoxide enantiomers (Rf difference ≥ 0.5) .
• Dynamic resolution : Employ chiral auxiliaries (e.g., (R)-BINOL) during sulfoxidation to enrich enantiomeric excess (≥90%) .

Why might in vitro and in vivo pharmacological data show discrepancies?

Q. Advanced

• Metabolic instability : Cytochrome P450 assays (e.g., CYP3A4) identify rapid oxidation of -SMe to sulfoxides, reducing bioavailability .
• Protein binding : Equilibrium dialysis reveals >90% plasma protein binding, limiting free drug concentration .
• Prodrug strategies : Mask the nitrile group as a carboxamide to enhance stability in pharmacokinetic studies .